Cas no 1361114-11-5 ((4-(5-(5-Methylpyrazin-2-yl)-1,3,4-oxadiazol-2-yl)cyclohexyl)methanamine hydrochloride)
(4-(5-(5-Methylpyrazin-2-yl)-1,3,4-oxadiazol-2-yl)cyclohexyl)methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (4-(5-(5-Methylpyrazin-2-yl)-1,3,4-oxadiazol-2-yl)cyclohexyl)methanamine hydrochloride
- [(1r,4r)-4-[5-(5-methylpyrazin-2-yl)-1,3,4-oxadiazol-2-yl]cyclohexyl]methanamine hydrochloride
- C-{4-[5-(5-Methyl-pyrazin-2-yl)-[1,3,4]oxadiazol-2-yl]-cyclohexyl}-methylamine hydrochloride
-
- Inchi: 1S/C14H19N5O.ClH/c1-9-7-17-12(8-16-9)14-19-18-13(20-14)11-4-2-10(6-15)3-5-11;/h7-8,10-11H,2-6,15H2,1H3;1H
- InChI Key: BPWBZYOPVSWZQF-UHFFFAOYSA-N
- SMILES: Cl.O1C(C2C=NC(C)=CN=2)=NN=C1C1CCC(CN)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 308
- Topological Polar Surface Area: 90.7
(4-(5-(5-Methylpyrazin-2-yl)-1,3,4-oxadiazol-2-yl)cyclohexyl)methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM334284-1g |
(4-(5-(5-Methylpyrazin-2-yl)-1,3,4-oxadiazol-2-yl)cyclohexyl)methanamine hydrochloride |
1361114-11-5 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM334284-1g |
(4-(5-(5-Methylpyrazin-2-yl)-1,3,4-oxadiazol-2-yl)cyclohexyl)methanamine hydrochloride |
1361114-11-5 | 95%+ | 1g |
$492 | 2021-08-18 |
(4-(5-(5-Methylpyrazin-2-yl)-1,3,4-oxadiazol-2-yl)cyclohexyl)methanamine hydrochloride Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on (4-(5-(5-Methylpyrazin-2-yl)-1,3,4-oxadiazol-2-yl)cyclohexyl)methanamine hydrochloride
Comprehensive Overview of (4-(5-(5-Methylpyrazin-2-yl)-1,3,4-oxadiazol-2-yl)cyclohexyl)methanamine hydrochloride (CAS No. 1361114-11-5)
The compound (4-(5-(5-Methylpyrazin-2-yl)-1,3,4-oxadiazol-2-yl)cyclohexyl)methanamine hydrochloride, identified by its CAS No. 1361114-11-5, is a specialized organic molecule with a unique structural framework. This compound features a 5-methylpyrazine moiety linked to a 1,3,4-oxadiazole ring, which is further connected to a cyclohexylmethanamine backbone. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for pharmaceutical and biochemical research. Researchers are increasingly interested in its potential applications due to its structural similarity to bioactive molecules targeting central nervous system (CNS) disorders and metabolic pathways.
In recent years, the demand for novel heterocyclic compounds like (4-(5-(5-Methylpyrazin-2-yl)-1,3,4-oxadiazol-2-yl)cyclohexyl)methanamine hydrochloride has surged, driven by advancements in drug discovery and medicinal chemistry. The compound's oxadiazole ring is particularly noteworthy, as it is a common pharmacophore in drugs with antimicrobial, anti-inflammatory, and anticancer properties. Its pyrazine derivative further adds to its versatility, often associated with neurological modulation and enzyme inhibition. These attributes align with current trends in precision medicine and targeted therapy, addressing frequent search queries such as "new heterocyclic drug candidates 2024" or "oxadiazole derivatives in CNS research."
The synthesis of CAS No. 1361114-11-5 involves multi-step organic reactions, including cyclization and amination processes, which are critical for achieving high purity and yield. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize its molecular structure and confirm its identity. This rigorous quality control ensures its suitability for high-throughput screening (HTS) and in vitro studies, topics frequently explored in academic and industrial forums. The compound's logP and pKa values, indicative of its lipophilicity and ionization state, are also key parameters for ADME (Absorption, Distribution, Metabolism, Excretion) profiling.
From a commercial perspective, (4-(5-(5-Methylpyrazin-2-yl)-1,3,4-oxadiazol-2-yl)cyclohexyl)methanamine hydrochloride is available through specialized chemical suppliers and research catalogs, catering to laboratories focused on lead optimization and structure-activity relationship (SAR) studies. Its relevance to neurodegenerative diseases and metabolic syndrome research has sparked discussions in online scientific communities, with queries like "oxadiazole-based neuroprotective agents" or "pyrazine derivatives in diabetes research" gaining traction. This underscores the compound's alignment with contemporary biomedical trends.
In conclusion, CAS No. 1361114-11-5 represents a promising scaffold for developing next-generation therapeutics. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in the context of personalized medicine and multi-target drug design. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to breakthroughs in pharmacology and biochemical engineering.
1361114-11-5 ((4-(5-(5-Methylpyrazin-2-yl)-1,3,4-oxadiazol-2-yl)cyclohexyl)methanamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)